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Compound of Interest

Compound Name: 2-Aminodiphenylamine

Cat. No.: B160148

Technical Guide: Physical Properties of 2-
Aminodiphenylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-
Aminodiphenylamine (CAS No. 534-85-0), specifically its melting point and solubility. This
document is intended to serve as a valuable resource for professionals in research and
development who utilize this compound in chemical synthesis and pharmaceutical applications.

Core Physical Properties

2-Aminodiphenylamine, also known as N-phenyl-o-phenylenediamine, is an aromatic amine
with the molecular formula C12H12N2.[1][2] Its physical state at room temperature is typically a
white to light yellow or red-brown crystalline powder.[1][3][4] The physical characteristics of this
compound are critical for its handling, storage, and application in various chemical reactions.

Data Summary

The following table summarizes the key quantitative physical properties of 2-
Aminodiphenylamine.
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Property Value
Melting Point 77-80 °C[1][2][4]
Solubility in Water Insoluble[1][2][5]

Soluble in acetone, chloroform, and benzene.[1]

[2][5]

Solubility in Organic Solvents

Experimental Protocols

The determination of the physical properties outlined above is conducted through standardized
laboratory procedures. Below are detailed methodologies for assessing the melting point and
solubility of organic compounds like 2-Aminodiphenylamine.

Melting Point Determination

The melting point of an organic solid is a crucial indicator of its purity. Pure crystalline
compounds typically exhibit a sharp melting point range of 0.5-1.0°C.[1] Impurities tend to
lower and broaden the melting point range.[1][2]

Methodology: Capillary Tube Method (Thiele Tube or Mel-Temp Apparatus)

o Sample Preparation: A small amount of the dry, finely powdered 2-Aminodiphenylamine is
packed into a capillary tube, sealed at one end, to a height of 1-2 mm.[3][5]

e Apparatus Setup:

o Thiele Tube: The capillary tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb.[2] This assembly is then immersed in a high-boiling point liquid
(e.g., mineral oil or silicone oil) within a Thiele tube.[2]

o Mel-Temp Apparatus: The capillary tube is inserted into the heating block of the apparatus.

[1]

e Heating: The apparatus is heated slowly and steadily, at a rate of approximately 1-2°C per
minute, especially near the expected melting point.[2] For a Thiele tube, the side arm is
heated to create a convection current for uniform temperature distribution.[2]
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e Observation and Measurement: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire solid
has transformed into a liquid is recorded as the end of the melting range.[1][6]

o Purity Assessment: A narrow melting point range is indicative of a high-purity sample.

Solubility Determination

Solubility is determined by observing the extent to which a solute dissolves in a solvent to form
a homogeneous solution. The general principle of "like dissolves like" is a useful initial guide,
where polar compounds dissolve in polar solvents and nonpolar compounds in honpolar
solvents.[7]

Methodology: Qualitative Solubility Testing

Sample Preparation: A small, measured amount of 2-Aminodiphenylamine (e.g., 10-20 mg)
is placed into a clean test tube.

Solvent Addition: A measured volume of the desired solvent (e.g., 1 mL of water, acetone,
chloroform, or benzene) is added to the test tube.[8]

Mixing: The mixture is agitated vigorously for a set period (e.g., 1-2 minutes) at a controlled
temperature.

Observation: The mixture is visually inspected to determine if the solid has completely
dissolved.

o Soluble: No solid particles are visible, and the solution is clear.

o Slightly Soluble: Some, but not all, of the solid has dissolved.

o Insoluble: The solid remains undissolved in the solvent.[8]

o Systematic Testing: For a comprehensive solubility profile, this procedure is repeated with a
range of solvents of varying polarities. If a compound is water-insoluble, further tests with
acidic (e.g., 5% HCI) and basic (e.g., 5% NaOH) solutions can be performed to identify acidic
or basic functional groups.[8]
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Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the determination of the physical
properties of an organic compound such as 2-Aminodiphenylamine.

Caption: Workflow for determining melting point and solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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